Cas no 1042810-43-4 ((quinolin-6-yl)methanesulfonyl chloride)

• Product Name: (quinolin-6-yl)methanesulfonyl chloride
• CAS No: 1042810-43-4
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• MDL: MFCD11169591
• CID: 5243002
• PubChem ID: 43209657
• Update Time: 2026-03-08

(quinolin-6-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• quinolin-6-ylmethanesulfonylchloride
• quinolin-6-ylmethanesulfonyl chloride
• (quinolin-6-yl)methanesulfonyl chloride
• 6-Quinolinemethanesulfonyl chloride

• MDL： MFCD11169591
• Inchi： 1S/C10H8ClNO2S/c11-15(13,14)7-8-3-4-10-9(6-8)2-1-5-12-10/h1-6H,7H2
• InChI Key： CZTLBFHHHAUVMV-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC2C(=CC=CN=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (quinolin-6-yl)methanesulfonyl chloride

The Chemistry and Applications of (Quinolin-6-yl)methanesulfonyl Chloride (CAS No. 1042810-43-4)

(Quinolin-6-yl)methanesulfonyl chloride, also known as 6-chloromethanesulfonylquinoline, is a versatile organic compound with the CAS number 1042810-43-4. This compound belongs to the class of sulfonating agents and is widely used in various chemical reactions, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound consists of a quinoline ring system substituted at the 6-position with a methanesulfonyl chloride group, which imparts unique reactivity and functionality.

The quinoline moiety in (Quinolin-6-yl)methanesulfonyl chloride is a heterocyclic aromatic compound with two nitrogen atoms in its structure, providing stability and electronic properties that are advantageous in many chemical transformations. The methanesulfonyl chloride group, on the other hand, is a strong electrophile due to the presence of a sulfonyl chloride functional group, making it highly reactive in nucleophilic substitution reactions. This combination makes (Quinolin-6-yl)methanesulfonyl chloride an ideal reagent for introducing sulfonate groups into organic molecules.

Recent studies have highlighted the importance of (Quinolin-6-yl)methanesulfonyl chloride in the development of new drug candidates. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The ability of this compound to undergo multiple reaction pathways has made it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, (Quinolin-6-yl)methanesulfonyl chloride has found applications in materials science. Its use as a precursor for the synthesis of advanced polymers and materials with tailored properties has been reported in several scientific journals. The sulfonate group introduced by this compound can enhance the thermal stability and mechanical properties of materials, making it suitable for high-performance applications.

The synthesis of (Quinolin-6-yl)methanesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly routes for its production. These developments are expected to further expand its utility across various industries.

In conclusion, (Quinolin-6-yl)methanesulfonyl chloride (CAS No. 1042810-43-4) is a critical reagent in modern organic synthesis with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and reactivity continue to drive innovative research and development efforts, solidifying its position as an essential compound in contemporary chemistry.